Cas no 203663-96-1 (3-Pyridinamine, 6-(2-phenylethyl)-)

3-Pyridinamine, 6-(2-phenylethyl)- structure
203663-96-1 structure
Product Name:3-Pyridinamine, 6-(2-phenylethyl)-
CAS No:203663-96-1
MF:C64H118N2O30
MW:1395.61714410782
CID:1393040
PubChem ID:139291384
Update Time:2025-04-20

3-Pyridinamine, 6-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine, 6-(2-phenylethyl)-
    • 203663-96-1
    • DB-086359
    • Inchi: 1S/C64H118N2O30/c67-61-8-9-62(68)66(61)96-63(69)10-12-71-14-16-73-18-20-75-22-24-77-26-28-79-30-32-81-34-36-83-38-40-85-42-44-87-46-48-89-50-52-91-54-56-93-58-59-94-57-55-92-53-51-90-49-47-88-45-43-86-41-39-84-37-35-82-33-31-80-29-27-78-25-23-76-21-19-74-17-15-72-13-11-65-64(70)95-60-6-4-2-1-3-5-7-60/h1-2,60H,3-59H2,(H,65,70)
    • InChI Key: AUMYFYHTDLUKEV-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)C1CCC=CCCC1

Computed Properties

  • Exact Mass: 198.11582
  • Monoisotopic Mass: 1394.77694035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 30
  • Heavy Atom Count: 96
  • Rotatable Bond Count: 79
  • Complexity: 1690
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -2.4
  • Topological Polar Surface Area: 324Ų

Experimental Properties

  • PSA: 38.91
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